Cas no 1261762-67-7 (Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate)

• Product Name: Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate
• CAS No: 1261762-67-7
• MF: C₁₃H₁₆F₂O₄
• MW: 274.260551452637
• CID: 4988895
• Update Time: 2025-06-14

Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate

• Inchi： 1S/C13H16F2O4/c1-3-18-12(16)7-4-9-8-10(17-2)5-6-11(9)19-13(14)15/h5-6,8,13H,3-4,7H2,1-2H3
• InChI Key： KDPUAJOWCCIWNO-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1CCC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 273
• XLogP3: 3.3
• Topological Polar Surface Area: 44.8

Additional information on Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate

Comprehensive Overview of Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate (CAS No. 1261762-67-7)

Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate (CAS No. 1261762-67-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's difluoromethoxy and methoxyphenyl moieties contribute to its potential applications in drug discovery, particularly in modulating biological activity. Researchers are increasingly exploring its role in the synthesis of bioactive molecules, aligning with the growing demand for fluorinated compounds in modern medicine.

The molecular structure of Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate combines an ethyl ester group with a substituted phenyl ring, making it a versatile intermediate. This design is particularly relevant in the context of green chemistry trends, as scientists seek sustainable methods to incorporate fluorine atoms into organic frameworks. The compound's CAS No. 1261762-67-7 serves as a critical identifier in chemical databases, facilitating global research collaboration and patent searches.

In recent years, the pharmaceutical industry has shown heightened interest in fluorinated building blocks like Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate. This aligns with user searches for "fluorine in drug design" and "methoxyphenyl derivatives applications." The compound's potential to enhance drug metabolism and bioavailability makes it a subject of numerous preclinical studies, particularly in central nervous system (CNS) drug development.

From a synthetic chemistry perspective, CAS No. 1261762-67-7 represents an important example of aryl propionate derivatives, a class of compounds frequently discussed in organic chemistry forums. The difluoromethoxy group in particular has become a hot topic in medicinal chemistry circles, as evidenced by increasing publications and patent filings. This interest mirrors search engine trends showing growing queries about "difluoromethoxy substitution effects" and "phenylpropionate synthesis methods."

The physicochemical properties of Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate make it suitable for various formulation approaches, addressing common industry challenges in drug delivery. Its balanced lipophilicity, attributed to both the methoxyphenyl and difluoromethoxy components, has sparked discussions in pharmaceutical development communities. These characteristics correspond to frequent searches about "improving compound solubility" and "ester prodrug strategies."

Analytical characterization of CAS No. 1261762-67-7 typically involves advanced techniques such as LC-MS and NMR spectroscopy, reflecting the compound's complexity. The scientific community's focus on quality control for such intermediates matches online queries about "purity analysis of fluorinated compounds" and "spectroscopic identification of phenyl derivatives." These analytical aspects are crucial for ensuring reproducible results in both academic and industrial settings.

Looking forward, Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate may play a significant role in addressing current challenges in targeted drug design. Its structural features align with several emerging therapeutic approaches, including the development of selective enzyme inhibitors and receptor modulators. This potential corresponds to increasing online discussions about "next-generation pharmaceutical intermediates" and "innovative chemical scaffolds for drug discovery."

The compound's relevance extends beyond pharmaceuticals into material science applications, where its aromatic and fluorinated components could contribute to specialized polymer development. This dual applicability makes CAS No. 1261762-67-7 an interesting subject for interdisciplinary research, connecting with search trends about "multipurpose chemical intermediates" and "fluorine in advanced materials."

Regulatory considerations for Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate follow standard protocols for research chemicals, with particular attention to its fluorinated components. The scientific literature contains numerous references to proper handling procedures, matching professional queries about "safe handling of fluorinated aromatics" and "laboratory best practices for ester compounds." These aspects are essential for maintaining research safety standards.

In conclusion, Ethyl 3-(2'-(difluoromethoxy)-5'-methoxyphenyl)propionate (CAS No. 1261762-67-7) represents a compelling case study in modern chemical research. Its structural complexity and potential applications address multiple current scientific interests, from medicinal chemistry to material science. As research progresses, this compound will likely continue to feature in discussions about innovative chemical entities and advanced synthetic methodologies, reflecting its growing importance across scientific disciplines.